4-biphenylyl{1-[3-(4-pyridinyl)propanoyl]-3-piperidinyl}methanone

• IUPAC Name: 1-[3-(4-phenylbenzoyl)piperidin-1-yl]-3-pyridin-4-ylpropan-1-one
• InChI: InChI=1S/C26H26N2O2/c29-25(13-8-20-14-16-27-17-15-20)28-18-4-7-24(19-28)26(30)23-11-9-22(10-12-23)21-5-2-1-3-6-21/h1-3,5-6,9-12,14-17,24H,4,7-8,13,18-19H2
• InChI Key: BNXUKBXEDPELLF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC2=CC=NC=C2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C26H26N2O2
• Molecular Weight: 398.5 g/mol

Description

The compound is a complex organic molecule that includes a biphenyl group, a piperidine ring, and a pyridine ring. These structures are common in many pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the biphenyl group, the introduction of the piperidine ring, and the attachment of the pyridine ring. Without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a biphenyl group (two connected phenyl rings), attached to a piperidine ring (a six-membered ring with one nitrogen atom), which is further connected to a pyridine ring (a six-membered ring with two double bonds and one nitrogen atom).

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. The presence of the pyridine ring suggests that it might participate in electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence and position of functional groups, the overall shape and size of the molecule, and the specific atoms involved would all influence properties like solubility, melting point, boiling point, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.